Cas no 118358-38-6 (2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-Fmoc serine)

2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-Fmoc serine structure
118358-38-6 structure
Product Name:2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-Fmoc serine
CAS No:118358-38-6
MF:C32H35NO14
MW:657.618610620499
MDL:MFCD03452820
CID:2952697
PubChem ID:329824936
Update Time:2025-04-21

2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-Fmoc serine Chemical and Physical Properties

Names and Identifiers

    • Fmoc-L-Ser((Ac)4-β-D-Glc)-OH
    • N-α-(9-Fluorenylmethyloxycarbonyl)-O-β-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-L-serine
    • Fmoc-L-Ser(β-D-Glc(Ac)4)-OH
    • FMOC-L-SER(BETA-D-GLCAC4)-OH
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)-L-serine
    • N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-O-(2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL)-L-SERINE
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(((2R,3R,4S,5R,6R)-3,4,5-triacetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-2-yl)oxy)propanoic acid
    • CS-0226075
    • Fmoc-L-Ser(beta-D-Glc(Ac)4)-OH
    • AS-11148
    • N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-((2R,3R,4S,5R,6R)-3,4,5-triacetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-2-yl)-L-serine
    • AKOS037643230
    • 118358-38-6
    • MFCD03452820
    • HY-W145646
    • A-D-Glc)-OH
    • Fmoc-L-Ser(
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxypropanoic acid
    • SCHEMBL8618364
    • D96126
    • A-D-Glc(Ac)4)-OH
    • FMOC-L-SER((AC)4-BETA-D-GLC)-OH
    • EX-A3843
    • Fmoc-L-Ser((Ac)4-
    • 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-Fmoc-L-serine
    • 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-Fmoc serine
    • MT04344
    • MDL: MFCD03452820
    • Inchi: 1S/C32H35NO14/c1-16(34)41-15-26-27(44-17(2)35)28(45-18(3)36)29(46-19(4)37)31(47-26)42-14-25(30(38)39)33-32(40)43-13-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,24-29,31H,13-15H2,1-4H3,(H,33,40)(H,38,39)/t25-,26+,27+,28-,29+,31+/m0/s1
    • InChI Key: UGQPZVSWEMKXBN-UKFUGAQESA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 657.20575479g/mol
  • Monoisotopic Mass: 657.20575479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 17
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 199Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (4.5E-3 g/L) (25 ºC),

2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-Fmoc serine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl-Fmoc serine Pricemore >>

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abcr
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